Cas no 921880-57-1 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 921880-57-1
• MF: C₂₀H₂₀ClN₃O₅S
• MW: 449.90790271759
• CID: 6203112
• PubChem ID: 41241511
• Update Time: 2025-06-14

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide
• F2237-0306
• AKOS024630347
• 921880-57-1
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethoxybenzenesulfonamide
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2,4-dimethoxybenzene-1-sulfonamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,4-dimethoxybenzenesulfonamide

• Inchi： 1S/C20H20ClN3O5S/c1-28-16-7-9-19(18(13-16)29-2)30(26,27)22-11-12-24-20(25)10-8-17(23-24)14-3-5-15(21)6-4-14/h3-10,13,22H,11-12H2,1-2H3
• InChI Key： PIILPHRAQPBDLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(N(CCNS(C2C=CC(=CC=2OC)OC)(=O)=O)N=1)=O

Computed Properties

• Exact Mass: 449.0812196g/mol
• Monoisotopic Mass: 449.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 921880-57-1)

The compound N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 921880-57-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique combination of a pyridazine core and a sulfonamide moiety, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and its ability to interact with specific biological targets.

One of the key features of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide is its multi-functional design, which allows it to engage with various enzymatic pathways. The presence of the 4-chlorophenyl group enhances its binding affinity, while the dimethoxybenzene component contributes to its solubility and metabolic stability. This balance of properties makes it a promising candidate for further investigation in therapeutic areas such as inflammation and metabolic disorders.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. CAS No. 921880-57-1 aligns with this trend, as its mechanism of action suggests potential utility in modulating specific protein-protein interactions. Scientists are also exploring its role in signal transduction pathways, which could lead to breakthroughs in treating complex diseases.

The synthesis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide involves a series of carefully optimized steps to ensure high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. Its molecular weight and logP value further underscore its drug-like properties, making it a viable candidate for oral administration.

As the pharmaceutical industry continues to prioritize drug repurposing and combination therapies, compounds like CAS No. 921880-57-1 are gaining traction. Its structural versatility allows for modifications that could enhance its efficacy or reduce potential side effects. Additionally, its compatibility with high-throughput screening platforms makes it an attractive option for large-scale drug discovery initiatives.

Environmental and sustainability considerations are also shaping the future of chemical research. The synthesis and application of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide are being evaluated for their ecological impact, with efforts underway to develop greener synthetic routes. This aligns with the growing emphasis on green chemistry principles in the pharmaceutical sector.

In conclusion, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 921880-57-1) represents a fascinating area of research with broad implications for drug development. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of significant interest to both academia and industry. Continued exploration of its properties and mechanisms will likely yield valuable insights into its full potential.